N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide
Description
N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide, also known as FIIN-3, is a small molecule inhibitor that targets the kinase activity of FGFR (Fibroblast Growth Factor Receptor). FGFR is a receptor tyrosine kinase that plays a crucial role in the regulation of cell proliferation, differentiation, and survival. The overexpression or mutation of FGFR has been implicated in various cancers, making it a promising target for cancer therapy.
Scientific Research Applications
Antibacterial, Antifungal, and Anti-tubercular Potential
A study highlighted the synthesis and screening of derivatives related to N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide for antibacterial, antifungal, and anti-tubercular activities. This indicates potential applications in treating various infections (Akhaja & Raval, 2012).
Synthesis Methodology
Another study explored a novel synthetic approach to oxalamides, which could be relevant for the synthesis of N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide. This method emphasizes operational simplicity and high yield, significant for efficient synthesis (Mamedov et al., 2016).
Anticancer Activities
A compound structurally similar to N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide showed potent biological activity against cancer cell lines. This implies potential applications in cancer therapy (Phutdhawong et al., 2019).
EGFR Inhibition for Cancer Treatment
Derivatives of N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide have been studied as epidemal growth factor receptor (EGFR) inhibitors and anticancer agents. They showed promising cytotoxic activities against various cancer cell lines, indicating a potential role in cancer treatment (Lan et al., 2017).
Molecular Docking Studies for Antimicrobial and Anti-cancer Activities
The compound underwent molecular docking studies to evaluate its anti-mycobacterial, anti-microbial, and anti-cancer activities. These studies suggest potential applications in treating mycobacterium tuberculosis and certain cancers (Nishtala & Basavoju, 2018).
properties
IUPAC Name |
N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)oxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4/c1-16-9-10-21(30-2)18(14-16)26-24(29)23(28)25-15-20(22-8-5-13-31-22)27-12-11-17-6-3-4-7-19(17)27/h3-10,13-14,20H,11-12,15H2,1-2H3,(H,25,28)(H,26,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQRIIWWSPLYHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-phenyl-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate](/img/structure/B2409542.png)
![2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide](/img/structure/B2409544.png)
![3-[(3-chlorophenyl)methyl]-9-(3-methoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2409546.png)
![2-{[(2,3-Dihydroxyphenyl)methyl]amino}-2-phenylacetic acid](/img/structure/B2409548.png)
![[3-(3-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine](/img/structure/B2409552.png)
![N-(2,4-difluorophenyl)-8-methyl-4H-thieno[3,2-c]thiochromene-2-carboxamide](/img/structure/B2409553.png)
![ethyl 2-(2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamido)benzoate](/img/structure/B2409556.png)
![2-(2-Chlorophenyl)-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-YL)methyl]acetamide](/img/structure/B2409558.png)
